N-(4-methyl-1-piperazinyl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(4-methylpiperazin-1-yl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C13H16Cl3N3O2/c1-18-2-4-19(5-3-18)17-13(20)8-21-12-7-10(15)9(14)6-11(12)16/h6-7H,2-5,8H2,1H3,(H,17,20)
• InChI Key: KKWJQDHUPJWFHL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C13H16Cl3N3O2
• Molecular Weight: 352.6 g/mol

Description

N-(4-methyl-1-piperazinyl)-2-(2,4,5-trichlorophenoxy)acetamide, commonly known as metoclopramide, is a medication used to treat various gastrointestinal disorders such as nausea, vomiting, and gastroparesis. It belongs to the class of drugs called dopamine receptor antagonists and works by increasing the motility of the gastrointestinal tract. In addition to its clinical applications, metoclopramide has been extensively studied for its potential use in scientific research.

Mechanism of Action

Metoclopramide works by blocking dopamine receptors in the brain and gastrointestinal tract. This leads to an increase in the release of acetylcholine, which stimulates gastrointestinal motility. Additionally, metoclopramide has been shown to increase the release of growth hormone, which may contribute to its therapeutic effects in certain conditions.
Biochemical and Physiological Effects
Metoclopramide has a number of biochemical and physiological effects in the body. It has been shown to increase the release of prolactin, a hormone involved in lactation. It can also affect the levels of other hormones such as cortisol and insulin. In terms of its effects on the gastrointestinal tract, metoclopramide can increase the tone and amplitude of contractions, as well as the rate of gastric emptying.

Advantages and Limitations for Lab Experiments

Metoclopramide has a number of advantages for use in laboratory experiments. It is readily available and relatively inexpensive. It has also been extensively studied, so its effects on various systems are well understood. However, there are also limitations to its use. For example, metoclopramide can have off-target effects on other receptors, which can complicate the interpretation of results. Additionally, its effects can vary depending on the dose and route of administration.

Future Directions

There are a number of potential future directions for research involving metoclopramide. One area of interest is its potential use in combination with other drugs to treat neurological disorders such as Parkinson's disease. Another area of interest is its effects on other systems in the body, such as the immune system. Finally, there is ongoing research into the development of new drugs that target dopamine receptors in a more specific manner, which may have fewer off-target effects than metoclopramide.

Scientific Research Applications

Metoclopramide has been widely used in scientific research due to its ability to modulate dopamine receptor activity. It has been studied for its potential use in treating neurological disorders such as Parkinson's disease and schizophrenia. It has also been investigated for its effects on gastrointestinal motility and its potential use in treating conditions such as irritable bowel syndrome and constipation.